ethyl 2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C21H20F2N2O3S/c1-3-27-19(26)13-29-21-24-12-18(15-6-4-14(2)5-7-15)25(21)16-8-10-17(11-9-16)28-20(22)23/h4-12,20H,3,13H2,1-2H3
• InChI Key: CSVPVUTZHJTAQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)OC(F)F)C3=CC=C(C=C3)C
• Molecular Formula: C21H20F2N2O3S
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring, the introduction of the thioether group, and the esterification of the carboxylic acid. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an aromatic imidazole ring and a p-tolyl group (a methyl-substituted phenyl group) suggests that the compound could have interesting electronic properties.

Chemical Reactions Analysis

The compound could participate in a variety of chemical reactions, depending on the conditions. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The imidazole ring could participate in nucleophilic substitution reactions.